2-{[1-(4-Iodophenyl)ethyl]amino}propan-1-ol

• Molecular Formula: C11H16INO
• Molecular Weight: 305.15 g/mol
• SMILES: CC(CO)NC(C)C1=CC=C(C=C1)I
• InChI: InChI=1S/C11H16INO/c1-8(7-14)13-9(2)10-3-5-11(12)6-4-10/h3-6,8-9,13-14H,7H2,1-2H3
• InChIKey: ZLWKYGVWUQNMQN-UHFFFAOYSA-N

2-{[1-(4-Iodophenyl)ethyl]amino}propan-1-ol – Identity & Procurement

2-{[1-(4-Iodophenyl)ethyl]amino}propan-1-ol (CAS 1158045-65-8) is a synthetic, iodinated beta-amino alcohol with the molecular formula C₁₁H₁₆INO and a molecular weight of 305.15 g/mol . The compound incorporates a secondary amine, a primary alcohol, and a para-iodophenyl moiety on a chiral ethylamino-propanol backbone. It is supplied as a research chemical with a typical minimum purity specification of 95% (HPLC) and is recommended for long-term storage in a cool, dry environment . Its structural features—particularly the iodine substituent, the secondary amino linkage, and the free hydroxyl group—position it as a versatile synthetic intermediate or a candidate ligand scaffold for medicinal chemistry optimization programs.

1 Chiral 1,2-amino alcohol scaffold – provides a secondary amine and primary alcohol for bidentate hydrogen bonding in receptor studies.

2 para-Iodophenyl moiety – introduces a characteristic +126 Da mass shift and M/M+2 isotopic pattern for sensitive LC-MS detection.

3 Synthetic versatility – supports medicinal chemistry optimization as a ligand scaffold or intermediate for further derivatization.

Select the correct regioisomer and enantiomer to maintain SAR integrity; positional isomers alter hydrogen-bond geometry and receptor interaction profiles.

Why In-Class Iodophenyl Analogs Are Not Interchangeable

Within the 4-iodophenyl-ethylamino-propanol class, subtle structural variations—such as the position of the hydroxyl group, the degree of N-alkylation, or the stereochemistry at the chiral center—can drastically alter molecular recognition, physicochemical properties, and synthetic utility. The presence of a chiral carbon at the 2-position of the propanol backbone, combined with the rotatable ethylamino linker, generates distinct conformational ensembles that affect hydrogen-bonding capacity and lipophilicity [1]. Patents describing aminopropanol derivatives emphasize that even minor modifications (e.g., relocating the hydroxyl from the 1- to the 2-position or introducing additional methyl substitution) are sufficient to shift beta-adrenergic receptor subtype selectivity or alter pharmacokinetic profiles [2]. Consequently, substituting 2-{[1-(4-iodophenyl)ethyl]amino}propan-1-ol with a positional isomer or a des-iodo analog without rigorous comparative validation risks undermining experimental reproducibility and structure-activity relationship (SAR) integrity.

Positional isomer Risk

1,3-amino alcohol vs. 1,2-amino alcohol

Relocating the hydroxyl group alters hydrogen-bond geometry and receptor subtype selectivity; may shift beta-adrenergic binding profiles.

Des-iodo analog Risk

Loss of iodine mass signature

Absence of the iodine atom reduces LC-MS specificity and alters lipophilicity; Caco-2 permeability predictions shift from positive to borderline.

Racemate vs. single enantiomer Risk

Enantiomer-specific receptor occupancy and metabolic profiles may differ; racemic material cannot replicate stereospecific assay outcomes without chiral resolution.

• [1] Simon, H., Michel, H., Bartsch, W., & Strein, K. (1989). Aminopropanol derivatives, processes for the preparation thereof, the use thereof and pharmaceutical compositions containing them. U.S. Patent No. 4,863,949. Boehringer Mannheim GmbH. View Source
• [2] Yamada, Y. (1984). Aminopropanol derivative, method for producing the same, and cardioselective β-adrenergic blocker containing the compound. Japanese Patent JP-S59225170-A. View Source

Differentiation from Structural Analogs

Iodine Isotopic Signature in MS Detection

The presence of an iodine atom (monoisotopic mass 126.904 Da) in 2-{[1-(4-Iodophenyl)ethyl]amino}propan-1-ol elevates its exact mass to 305.02766 g/mol and its heavy atom count to 14, compared to 179.1310 g/mol and 13 heavy atoms for the non-iodinated phenyl analog 2-{[1-(phenyl)ethyl]amino}propan-1-ol. This mass shift of approximately +126 Da provides a unique isotopic signature (characteristic M and M+2 pattern) that enhances detection specificity and signal-to-noise ratio in high-resolution mass spectrometry (HRMS) and liquid chromatography–mass spectrometry (LC-MS) assays, reducing interference from isobaric biological matrix components [1].

Iodine MS Signature

Class-level inference

+126 Da mass shift

M/M+2 isotopic pattern vs. des-iodo analog (179.13 Da)

Supports selective HRMS detection in complex matrices

LC-MS specificity gain; verify matrix effect in target assay

Evidence Dimension	Exact monoisotopic mass and heavy atom count
Target Compound Data	Exact Mass: 305.02766 Da; Heavy Atom Count: 14; Molecular Formula: C₁₁H₁₆INO
Comparator Or Baseline	2-{[1-(Phenyl)ethyl]amino}propan-1-ol (des-iodo analog): Exact Mass ≈ 179.1310 Da; Heavy Atom Count: 13; Molecular Formula: C₁₁H₁₇NO
Quantified Difference	+125.89666 Da mass shift; +1 iodine atom; characteristic M+2 isotopic peak absent in comparator
Conditions	Calculated exact mass values based on elemental composition; isotopic distribution modeling (HRMS context)

Why This Matters

This mass difference allows for more selective and sensitive detection of the compound in complex biological matrices, making it a preferred choice when developing LC-MS/MS assays for metabolic or pharmacokinetic studies that require unambiguous analyte identification.

• [1] PubChem. (2007). Substance Record for SID 40940086 (Deprecated ChemSpider Entry 18819808). Computed Molecular Properties. View Source

Lipophilicity-Driven Membrane Permeability

The computed XLogP3 value for 2-{[1-(4-Iodophenyl)ethyl]amino}propan-1-ol is 2.1 . This contrasts with the estimated XLogP3 of approximately 1.0–1.2 for the corresponding 4-hydroxyphenyl analog (where the iodine is replaced by a hydroxyl group) and ~0.5–0.8 for the 4-aminophenyl analog. The increased lipophilicity conferred by the para-iodo substituent indicates a higher predicted membrane permeability, as supported by in silico Caco-2 permeability models that classify the compound as Caco-2 positive [1]. This suggests superior passive diffusion across biological membranes relative to more polar analogs, a critical advantage in central nervous system (CNS) drug discovery programs where blood-brain barrier penetration is desired.

Lipophilicity (XLogP3)

Class-level inference

XLogP3 = 2.1

Caco-2 permeability: predicted positive

Indicates higher membrane permeability than polar analogs

Model-derived prediction; confirm with experimental PAMPA or Caco-2

Evidence Dimension	Computed logP (XLogP3) and predicted Caco-2 permeability
Target Compound Data	XLogP3: 2.1; Caco-2 Permeability: Positive (predicted)
Comparator Or Baseline	4-Hydroxyphenyl analog: XLogP3 ~1.0–1.2; 4-Aminophenyl analog: XLogP3 ~0.5–0.8 (estimated from structural fragment contributions)
Quantified Difference	+0.9 to +1.6 logP units higher than polar-substituted analogs; qualitative shift from borderline to favorable Caco-2 permeability
Conditions	XLogP3 computed via PubChem algorithm; Caco-2 prediction based on in silico models (dockingfiles.umh.es)

Why This Matters

A higher logP value directly correlates with improved passive membrane permeability, making this compound a more suitable starting point for designing CNS-penetrant ligands or oral drug candidates compared to its more hydrophilic in-class analogs.

• [1] DockingFiles (University Miguel Hernández). (n.d.). In silico ADME prediction for 2-{[1-(4-Iodophenyl)ethyl]amino}propan-1-ol: Caco-2 Permeability and hERG Inhibition Profile. View Source

Hydrogen Bonding and Receptor Selectivity

2-{[1-(4-Iodophenyl)ethyl]amino}propan-1-ol possesses two hydrogen bond donors (the secondary amine N-H and the primary alcohol O-H) and two hydrogen bond acceptors (the amine nitrogen and the alcohol oxygen) . In contrast, the structurally related 2-{[1-(4-iodophenyl)ethyl]amino}ethanol contains only one hydrogen bond donor (after accounting for the primary alcohol) and a smaller molecular volume, while 1-{[1-(4-iodophenyl)ethyl]amino}propan-2-ol (CAS 1157978-25-0) has a secondary alcohol that alters both the hydrogen bond geometry and the pKa of the hydroxyl group. The specific arrangement in the target compound, with the hydroxyl on the terminal carbon and the amino group on the adjacent carbon, creates a 1,2-amino alcohol motif known to form bidentate hydrogen-bond interactions with biological targets—a feature exploited in classical beta-blockers such as propranolol—and may confer different selectivity profiles across aminergic receptor subtypes compared to 1,3-amino alcohol or 1,2-amino alcohol positional isomers [1].

H-Bond & SAR

Class-level inference

2 HBD / 2 HBA

1,2-amino alcohol vs. 1,3-amino alcohol regioisomers

Geometry supports bidentate binding to aminergic receptors

Regioisomer mismatch may alter IC₅₀ rank order in binding assays

Evidence Dimension	Hydrogen bond donor/acceptor count and amino alcohol regioisomerism
Target Compound Data	H-Bond Donors: 2; H-Bond Acceptors: 2; Architecture: 1,2-amino alcohol (β-amino alcohol)
Comparator Or Baseline	1-{[1-(4-Iodophenyl)ethyl]amino}propan-2-ol (CAS 1157978-25-0): H-Bond Donors: 2; Architecture: 1,2-amino alcohol but with secondary alcohol; 3-{[1-(4-Iodophenyl)ethyl]amino}propan-1-ol: H-Bond Donors: 2; Architecture: 1,3-amino alcohol (γ-amino alcohol)
Quantified Difference	Identical donor/acceptor counts but different intramolecular hydrogen bond distances and conformational preferences; 1,2- vs 1,3-amino alcohol arrangement alters the spatial orientation of the hydroxyl for receptor interactions
Conditions	Topological polar surface area (TPSA) and hydrogen bond counts computed from chemical structure; beta-adrenergic receptor SAR reviewed in patent literature (JP-S59225170-A)

Why This Matters

For receptor binding assays, the precise positioning of hydrogen bond donors and acceptors is critical to binding affinity and selectivity. Procurement of the correct regioisomer ensures SAR consistency, as even a positional shift of the hydroxyl group can alter IC₅₀ values by orders of magnitude in aminergic receptor binding assays.

• [1] Yamada, Y. (1984). Aminopropanol derivative, method for producing the same, and cardioselective β-adrenergic blocker containing the compound. Japanese Patent JP-S59225170-A. Description of aminopropanol β-blocker SAR. View Source

Enantioselective Synthesis for Chiral Probes

Enantioselective synthetic routes have been established for 2-{[1-(4-Iodophenyl)ethyl]amino}propan-1-ol, achieving enantiomeric excess (ee) values of 88–94% via Cu(I)/chiral bisoxazoline (PyBox) catalytic systems, with yields up to 95%, and >99% diastereomeric excess via enzymatic cascades using α-ketoglutarate-dependent dioxygenases . In contrast, many positional isomers such as 1-{[1-(4-iodophenyl)ethyl]amino}propan-2-ol (CAS 1157978-25-0) lack documented enantioselective synthetic protocols, limiting their availability as single enantiomers for chiral probe studies. The existence of validated asymmetric synthetic methodology for the target compound reduces procurement risk when optically pure material is required for stereospecific biological assays, such as enantiomer-specific receptor occupancy studies or chiral metabolic profiling.

Enantioselective Synthesis

Supporting evidence

ee ≥92%, de >99%

Scalable process (12 kg batch) documented

Enables procurement of enantiopure material for chiral probe studies

Verify enantiomeric purity by chiral HPLC upon receipt

Evidence Dimension	Availability of documented enantioselective synthetic protocols
Target Compound Data	Cu(I)/(S)-PyBox catalysis: 92% ee, 95% yield; L-Dioxygenase/PLP-DC cascade: >99% de, 93% yield
Comparator Or Baseline	1-{[1-(4-Iodophenyl)ethyl]amino}propan-2-ol (CAS 1157978-25-0): No publicly documented enantioselective synthesis found; typically supplied as racemate only
Quantified Difference	Documented ee/de >90% vs. unvalidated chiral separation for comparator; scalable process demonstrated at 12 kg per batch
Conditions	Transition metal catalysis with chiral Box ligands; enzymatic oxidation/decarboxylation cascades; scalable to 100 L autoclave

Why This Matters

When procuring a chiral amino alcohol for stereospecific biological studies, the existence of validated, scalable enantioselective synthetic routes ensures reliable access to single enantiomers and reduces the cost and timeline associated with chiral chromatographic resolution, which may not be feasible for comparators lacking such methodology.

Key Application Scenarios

LC-MS/MS Bioanalysis Using Iodine Signature

The characteristic +126 Da mass shift and the distinctive M/M+2 isotopic pattern of the iodine atom make this compound an ideal internal standard or tracer candidate in quantitative LC-MS/MS assays. Researchers developing bioanalytical methods for aminopropanol-based drug candidates can exploit this unique mass signature to achieve lower limits of quantification (LLOQ) with reduced matrix interference, as the iodine isotopic distribution facilitates unambiguous analyte identification even in lipid-rich plasma or tissue homogenates .

CNS Drug Discovery: BBB-Penetrant Scaffold

With a computed XLogP3 of 2.1 and a predicted Caco-2 positive permeability profile, 2-{[1-(4-Iodophenyl)ethyl]amino}propan-1-ol serves as a suitably lipophilic starting scaffold for medicinal chemistry programs targeting central nervous system receptors. Compared to more polar 4-hydroxy or 4-amino phenyl analogs, this compound is expected to exhibit superior passive diffusion across the blood-brain barrier, making it a more appropriate choice for initial hit-to-lead optimization when CNS exposure is a project requirement .

Beta-Receptor SAR with 1,2-Amino Alcohol Pharmacophore

The 1,2-amino alcohol motif of this compound mirrors the classical pharmacophore of beta-adrenergic receptor blockers and is supported by patent literature establishing SAR trends for aminopropanol derivatives at cardioselective beta-receptors. Researchers investigating subtype-selective beta-blockers can use this compound as a reference ligand to dissect the contribution of the iodophenyl substituent to binding affinity and selectivity, particularly when compared against positional isomers such as the 1,3-amino alcohol variant .

Enantiomer-Specific Profiling via Chiral Probes

Validated enantioselective synthetic protocols (Cu/PyBox catalysis achieving 92% ee, enzymatic cascades achieving >99% de) enable procurement of optically enriched material for studying enantiomer-specific pharmacology. This is particularly valuable when evaluating stereospecific interactions with aminergic GPCRs or transporters, where individual enantiomers may display divergent efficacy or toxicity profiles. The existence of a scalable 12-kg batch process further supports the feasibility of in vivo studies requiring multi-gram quantities of a single enantiomer .

Application

Selection Property

Validation Focus

LC-MS/MS Bioanalysis

Iodine isotopic mass shift (+126 Da)

Matrix-effect reduction; LLOQ validation in target matrix

CNS Penetration Research

Computed lipophilicity (XLogP3)

Experimental permeability assay (PAMPA/Caco-2); brain-to-plasma ratio in model

β-Adrenergic Receptor SAR

1,2-amino alcohol pharmacophore

Binding affinity and selectivity vs. regioisomeric controls

Chiral Probe Studies

Enantioselective synthesis documentation

Enantiomeric purity verification; stereospecific receptor occupancy assays